Cas no 27044-48-0 (2,3-Dimethyl-benzofuran-4-carboxylic acid methyl ester)

• Product Name: 2,3-Dimethyl-benzofuran-4-carboxylic acid methyl ester
• CAS No: 27044-48-0
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 2151019
• Update Time: 2023-08-05

2,3-Dimethyl-benzofuran-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-benzofuran-4-carboxylic acid methyl ester
• Methyl 2,3-dimethylbenzofuran-4-carboxylate
• KYJYFDKWOQCVLF-UHFFFAOYSA-N
• 2,3-Dimethyl-benzofuran-4-carboxylic acid methyl ester

• Inchi： 1S/C12H12O3/c1-7-8(2)15-10-6-4-5-9(11(7)10)12(13)14-3/h4-6H,1-3H3
• InChI Key： KYJYFDKWOQCVLF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C2C(C(=O)OC)=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Topological Polar Surface Area: 39.4